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Compound of Interest

Compound Name: 2-Phenylphenol-d5

Cat. No.: B051906 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the safe handling and disposal of chemical reagents are of paramount importance. This guide

provides detailed, procedural information for the proper disposal of 2-Phenylphenol-d5,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

Essential Safety and Handling
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 2-Phenylphenol-d5. While some safety data sheets (SDS) for the deuterated

form may classify it as non-hazardous, the non-deuterated form, 2-Phenylphenol, is known to

be a skin, eye, and respiratory irritant, and is very toxic to aquatic life with long-lasting effects.

[1][2] It is prudent to handle the deuterated compound with the same level of caution.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Use chemically resistant gloves.

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Use a suitable respirator if working outside of a fume hood or with

large quantities.
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All handling of 2-Phenylphenol-d5 and its waste should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-Phenylphenol, the non-

deuterated analogue of 2-Phenylphenol-d5.

Property Value

Molecular Formula C₁₂H₅D₅O

Melting Point 56 - 59 °C[1][3]

Boiling Point 282 °C[1][3]

Flash Point 123 °C[3]

Oral LD50 (rat) 2,000 mg/kg[2]

Dermal LD50 (rat) >2,000 mg/kg[2]

Partition Coefficient (log Pow) 3.18[1]

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of 2-Phenylphenol-d5 from a laboratory

setting is through a licensed hazardous waste management company. Chemical degradation

methods, such as advanced oxidation, are utilized for industrial-scale treatment of phenolic

waste but are not recommended for routine laboratory disposal without validated, specific

protocols.

1. Waste Collection and Segregation:

Solid Waste:

Collect any solid 2-Phenylphenol-d5 waste, including contaminated personal protective

equipment (gloves, etc.), weigh boats, and absorbent materials from spill cleanups, in a

dedicated, clearly labeled hazardous waste container.
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The container must be made of a material compatible with the chemical (e.g., a high-

density polyethylene pail or a glass container with a secure lid).

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Liquid Waste:

If 2-Phenylphenol-d5 is in a solution, collect the waste in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

The container should be appropriate for the solvent used (e.g., a glass bottle for organic

solvents).

Ensure the container is sealed to prevent the release of vapors.

2. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "2-Phenylphenol-d5"

The approximate quantity or concentration of the waste

Any other components in the waste mixture (e.g., solvents)

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

3. Storage of Hazardous Waste:

Store the sealed and labeled waste containers in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be in a secondary containment tray to prevent the spread of any potential

leaks.
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The storage area must be well-ventilated and away from sources of ignition or incompatible

chemicals.

4. Arranging for Disposal:

Once the waste container is full (no more than 90% capacity) or if you no longer generate

this waste stream, arrange for a pickup from your institution's EHS department or their

designated hazardous waste contractor.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve an online form or a direct call.

Do not pour 2-Phenylphenol-d5 waste down the drain or dispose of it in the regular trash.[4]

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of 2-
Phenylphenol-d5.
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Caption: Disposal workflow for 2-Phenylphenol-d5.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-
Phenylphenol-d5, protecting yourself, your colleagues, and the environment. Always consult

your institution's specific waste management guidelines and the Safety Data Sheet for the most

current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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